Cas no 1949816-48-1 (1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride)

• Product Name: 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride
• CAS No: 1949816-48-1
• MF: C₁₀H₂₀Cl₂N₄O₂S
• MW: 331.262398719788
• CID: 5720427
• PubChem ID: 119099182
• Update Time: 2025-08-05

1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• F2158-2228
• AB90065
• 1-(1,2-dimethylimidazol-4-yl)sulfonyl-1,4-diazepane;dihydrochloride
• AKOS026700255
• 1949816-48-1
• 1-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepane dihydrochloride
• C10H20Cl2N4O2S
• 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride

• Inchi： 1S/C10H18N4O2S.2ClH/c1-9-12-10(8-13(9)2)17(15,16)14-6-3-4-11-5-7-14;;/h8,11H,3-7H2,1-2H3;2*1H
• InChI Key： VBNFNSAXNKNVGO-UHFFFAOYSA-N
• SMILES： Cl.Cl.S(C1=CN(C)C(C)=N1)(N1CCNCCC1)(=O)=O

Computed Properties

• Exact Mass: 330.0684025g/mol
• Monoisotopic Mass: 330.0684025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6Ų

Additional information on 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride

Comprehensive Overview of 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride (CAS No. 1949816-48-1)

1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride (CAS No. 1949816-48-1) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential therapeutic applications. The unique structural features of this molecule, including the 1,4-diazepane ring and the imidazole moiety, contribute to its biological activity and make it a subject of interest in drug discovery.

The compound's CAS number 1949816-48-1 serves as a unique identifier in chemical databases, ensuring accurate tracking and referencing in scientific literature. Researchers often search for this CAS number to access detailed information about its physicochemical properties, synthesis methods, and potential applications. The dihydrochloride salt form of the compound enhances its solubility and stability, making it more suitable for experimental and formulation purposes.

In recent years, the demand for sulfonamide-based compounds has increased due to their versatility in medicinal chemistry. 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride is no exception, with studies exploring its potential as a kinase inhibitor or GPCR modulator. These targets are critical in treating various diseases, including cancer and neurological disorders, aligning with current trends in precision medicine and targeted therapy.

The synthesis of 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride involves multi-step organic reactions, often starting with the functionalization of the imidazole ring followed by sulfonylation and diazepane ring formation. Researchers frequently inquire about the optimized synthesis route and yield improvement strategies, reflecting the compound's complexity and the need for efficient production methods.

From a pharmacological perspective, the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) profile is a key area of investigation. Understanding its bioavailability and metabolic stability is essential for developing it into a viable drug candidate. Recent advancements in computational chemistry and AI-driven drug design have accelerated the evaluation of such compounds, addressing common questions about their binding affinity and selectivity.

In addition to its therapeutic potential, 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride is also studied for its role in chemical biology. Its ability to interact with specific enzymes or receptors makes it a valuable tool for probing biological pathways. This aligns with the growing interest in mechanism-based research and the development of small-molecule probes.

The safety and toxicological profile of this compound are also critical considerations. Researchers and regulatory bodies emphasize the importance of in vitro and in vivo studies to assess its potential side effects. This focus on safety assessment reflects broader industry trends toward translational research and patient-centric drug development.

In summary, 1-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane dihydrochloride (CAS No. 1949816-48-1) represents a promising compound with diverse applications in drug discovery and chemical biology. Its structural complexity, combined with its potential therapeutic benefits, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a significant role in advancing innovative therapies and biochemical tools.